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Compound of Interest

Compound Name: Chromium nickel oxide (Cr2NiO4)

Cat. No.: B088943 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of Chromium Nickel Oxide (Cr2NiO4). Adherence to these

procedures is mandatory to ensure the safety of all laboratory personnel and to maintain

environmental compliance.

Hazard Identification and Immediate Precautions
Chromium Nickel Oxide is a hazardous substance that poses significant health risks.[1][2][3] All

personnel must be aware of the following hazards before commencing any work:

Health Hazards:

May cause an allergic skin reaction.[1][2][3]

Suspected of causing cancer by inhalation.[1]

Causes damage to organs through prolonged or repeated exposure.[1]

May cause long-lasting harmful effects to aquatic life.[1]

Signal Word: Danger[1]

Immediate precautionary measures include obtaining special instructions before use and

ensuring all safety precautions are read and understood.[2] Do not handle this chemical until

you are fully trained and equipped with the appropriate personal protective equipment.
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Chromium Nickel Oxide. All PPE must be

inspected before each use and replaced if damaged.

PPE Category Specification

Hand Protection

Chemical-resistant gloves (Nitrile gloves are

recommended).[1] Ensure gloves are rated for

protection against chromium and nickel

compounds. Change gloves immediately if

contaminated.

Eye Protection Chemical safety goggles or a face shield.[4][5]

Body Protection

A lab coat or chemical-resistant apron.[5]

Protective clothing should be worn to prevent

skin contact.[1] Contaminated work clothing

should not be allowed out of the workplace.[2][6]

Respiratory Protection

A NIOSH-approved respirator with a particulate

filter is required when handling the powder

outside of a certified chemical fume hood or

when dust may be generated.[1][4]

Engineering Controls
To minimize inhalation exposure, all handling of powdered Chromium Nickel Oxide must be

conducted in a certified chemical fume hood or a designated ventilated enclosure.[7] The

ventilation system should be regularly maintained and inspected to ensure proper function.

Operational Plan: Step-by-Step Handling Procedure
Follow this procedure to ensure the safe handling of Chromium Nickel Oxide from receipt to

temporary storage.

Receiving and Unpacking:

Inspect the container for any damage or leaks upon receipt.
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Wear appropriate PPE (gloves and eye protection) during unpacking.

Unpack the container in a well-ventilated area, preferably within a chemical fume hood.

Weighing and Aliquoting:

Conduct all weighing and aliquoting of the powder inside a certified chemical fume hood to

prevent the generation and inhalation of dust.

Use anti-static tools and equipment to minimize dust dispersal.

Handle the powder gently to avoid creating airborne dust.

Experimental Use:

Clearly label all containers with the chemical name and associated hazards.

Keep containers tightly closed when not in use.[1]

Avoid direct contact with the substance.[1]

Spill Management:

In case of a spill, evacuate the immediate area.

Wearing full PPE, including respiratory protection, carefully clean up the spill using a

HEPA-filtered vacuum cleaner. Do not dry sweep.

Moisten the spilled material with water to prevent dust generation during cleanup.

Collect all spilled material and contaminated cleaning supplies in a sealed, labeled

hazardous waste container.

Decontamination:

Decontaminate all surfaces and equipment that have come into contact with Chromium

Nickel Oxide.

Use a wet-wiping method with a suitable cleaning agent.
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Dispose of all decontamination materials as hazardous waste.

Disposal Plan
All waste contaminated with Chromium Nickel Oxide must be treated as hazardous waste.

Waste Collection:

Collect all solid waste, including contaminated PPE, weighing paper, and spill cleanup

materials, in a designated, leak-proof, and clearly labeled hazardous waste container.

Collect all liquid waste in a separate, compatible, and labeled hazardous waste container.

Waste Storage:

Store hazardous waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.

Waste Disposal:

Arrange for the collection and disposal of hazardous waste through a certified

environmental management company.

Do not dispose of Chromium Nickel Oxide waste down the drain or in regular trash.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data Summary
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Parameter Value Reference

Occupational Exposure Limits

OSHA PEL (Chromium (III)

compounds)
0.5 mg/m³ (8-hour TWA) [1]

NIOSH REL (Chromium (III)

compounds)
0.5 mg/m³ (10-hour TWA) [1]

ACGIH TLV (Chromium (III)

compounds)
0.5 mg/m³ (8-hour TWA) [1]

OSHA PEL (Nickel, metal &

insoluble compounds)
1 mg/m³ (8-hour TWA) [8]

Glove Breakthrough Time

(Nitrile)

Varies by manufacturer and

specific chemical. Always

consult the manufacturer's

data. For incidental contact,

change gloves immediately.

[6][9][10][11][12]

Experimental Workflow
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Caption: Workflow for safe handling and disposal of Chromium Nickel Oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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